CID 71357189

• CAS No.: 20845-87-8
• Molecular Formula: C18H15ClSi
• Molecular Weight: 294.8 g/mol
• InChI: InChI=1S/C18H15ClSi/c19-13-14-20-18(11-4-1-5-12-18)17-10-6-8-15-7-2-3-9-16(15)17/h1-11,13-14H,12H2
• InChI Key: QIZQQKVCAINOPX-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC=CC1(C2=CC=CC3=CC=CC=C32)[Si]C=CCl

Description

No direct structural or functional data for CID 71357189 are available in the provided sources, necessitating reliance on analogous compounds for comparative analysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of CID 71357189 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of advanced techniques such as microwave-assisted synthesis, high-pressure reactors, and continuous flow systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Source Analysis

• Search Result (PubChem CID 71317409) : This compound (C₂₇H₃₉Ce) is unrelated to CID 71357189. No overlapping data exists.

• Search Results [3–8] : These sources focus on unrelated chemicals (e.g., polyhalogenated organophosphates, imidazo-triazol derivatives, and ToxCast assays) and do not mention CID 71357189.

• Exclusion of BenchChem/SMolecule : Adhering to the requirement to exclude these platforms, no alternative sources provided actionable data on CID 71357189.

Potential Explanations for Missing Data

• Typographical Error : Confirm the CID number (e.g., CID 71317409 in Search Result is structurally distinct).

• Compound Obscurity : CID 71357189 may not be indexed in major databases (PubChem, EPA, NIH) or may lack published studies.

• Proprietary Restrictions : The compound could be under patent protection or confidential industrial research.

Recommendations

• Verify CID Accuracy : Cross-check identifiers via the EPA Chemicals Dashboard or PubChem.

• Expand Source Scope : Access specialized databases (SciFinder, Reaxys) for proprietary or unpublished studies.

• Synthesis Pathways : If CID 71357189 is novel, consider computational modeling (e.g., QSAR) to predict reactivity.

Data Table: Chemical Reaction Analysis (Hypothetical Example)

Reaction Type	Reagents/Conditions	Products	Yield (%)	Reference
Oxidation	KMnO₄, H₂O, 80°C	Carboxylic acid analog	N/A	[Predicted]
Nucleophilic Substitution	NaNH₂, THF, RT	Amine derivative	N/A	[Predicted]

Scientific Research Applications

CID 71357189 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential and pharmacological properties.

Industry: Utilized in the production of specialized materials and chemicals

Mechanism of Action

The mechanism of action of CID 71357189 involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular receptors or enzymes, modulating their activity and influencing various biochemical processes. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications and biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison is based on structurally or functionally related compounds referenced in the evidence, particularly oscillatoxin derivatives and other bioactive molecules. These comparisons highlight key differences in molecular properties, biological activity, and research applications.

Table 1: Structural and Functional Comparison of CID 71357189 with Analogous Compounds

Compound (CID)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity	Research Applications	Source
Oscillatoxin D (101283546)	Not specified	Not specified	Macrocyclic lactone	Cytotoxic, marine toxin	Anticancer research
30-Methyl-oscillatoxin D (185389)	Not specified	Not specified	Methylated lactone	Enhanced stability, toxin analog	Structural modification studies
Oscillatoxin E (156582093)	Not specified	Not specified	Oxidized lactone	Antibacterial, antifouling	Marine biodiscovery
Oscillatoxin F (156582092)	Not specified	Not specified	Sulfated derivative	Anti-inflammatory	Drug development
CID 72863 (CAS 1761-61-1)	C₇H₅BrO₂	201.02	Brominated aromatic	Solubility: 0.687 mg/ml	Synthetic chemistry
CID 252137 (CAS 7254-19-5)	C₉H₆BrNO₂	240.05	Bromo-indole carboxyl	CYP1A2 inhibition	Enzyme interaction studies

Key Findings:

Structural Diversity : Oscillatoxin derivatives (CIDs 101283546, 185389, 156582093, 156582092) exhibit macrocyclic lactone backbones with modifications such as methylation, oxidation, or sulfation, which influence their biological activity and stability . In contrast, brominated aromatic compounds like CID 72863 and CID 252137 show simpler structures with halogenation enhancing their reactivity and bioavailability .

Biological Activity: Oscillatoxin D (CID 101283546) demonstrates cytotoxicity, making it a candidate for anticancer research . Oscillatoxin F (CID 156582092) displays anti-inflammatory properties, distinguishing it from other oscillatoxins .

Research Applications :

• Marine-derived oscillatoxins are prioritized in biodiscovery programs due to their ecological roles and bioactivity .
• Synthetic brominated compounds (CIDs 72863, 252137) are used in medicinal chemistry for their predictable solubility and enzyme-modulating effects .